Dechloroethylifosfamide

• CAS No.: 53459-55-5
• Product Name: Dechloroethylifosfamide
• Molecular Formula: C5-H12-Cl-N2-O2-P
• Molecular Weight: 198.59 g/mol
• IUPAC Name: 3-(2-chloroethyl)-2-oxo-1,3,2λ5-oxazaphosphinan-2-amine
• Standard InChI: InChI=1S/C5H12ClN2O2P/c6-2-4-8-3-1-5-10-11(8,7)9/h1-5H2,(H2,7,9)
• Standard InChIKey: ROGLJLJCDSTWBN-UHFFFAOYSA-N
• SMILES: C1CN(P(=O)(OC1)N)CCCl
• Canonical SMILES: C1CN(P(=O)(OC1)N)CCCl
• Appearance: white crystalline powder
• Description: 2-Dechloroethylifosfamide, also known as 2-dclif, belongs to the class of organic compounds known as phosphoric monoester diamides. These are organophosphorus compounds containing a monoamide derivative of a phosphoric acid diester functional group. They have the general structure R1OP(=O)(N(R2)R3)N(R4)R5, where R1 = organyl group and R2-R5 = H or organyl. 2-Dechloroethylifosfamide is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-Dechloroethylifosfamide has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Chloroacetaldehyde, 3-dechloroethylifosfamide, and 2-dechloroethylifosfamide can be biosynthesized from ifosfamide; which is catalyzed by the enzymes cytochrome P450 3A4, cytochrome P450 3A5, and cytochrome P450 2B6. In humans, 2-dechloroethylifosfamide is involved in the ifosfamide metabolism pathway and the ifosfamide action pathway.; 2-Dechloroethylifosfamide is an organonitrogen heterocyclic compound and an organophosphorus compound.
• Purity: 99%
• Synonyms: 2-amino-3-(2-chloroethyl)tetrahydro-2H-1,3,2-oxazophosphorine-2-o-xide; 2-DCE-IFF; 2-DClIF; 2-dechloroethylifosfamide; dechloroethylifosfamide; dechloroethylifosfamide, (+-)-isomer; dechloroethylifosfamide, (R)-isomer; dechloroethylifosfamide, (S)-isome
• PubChem Compound: 119105
• Last Modified: Nov 11 2021